Cas no 886958-61-8 (methyl 2-butanamido-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: methyl 2-butanamido-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 886958-61-8
• MF: C₁₅H₂₁N₃O₄S
• MW: 339.409942388535
• CID: 5479576
• Update Time: 2025-07-10

methyl 2-butanamido-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-6(5H)-carboxylic acid, 4,7-dihydro-3-[(methylamino)carbonyl]-2-[(1-oxobutyl)amino]-, methyl ester
• methyl 2-butanamido-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

• Inchi： 1S/C15H21N3O4S/c1-4-5-11(19)17-14-12(13(20)16-2)9-6-7-18(15(21)22-3)8-10(9)23-14/h4-8H2,1-3H3,(H,16,20)(H,17,19)
• InChI Key： KVDTWRDKIKTVLH-UHFFFAOYSA-N
• SMILES： C1N(C(OC)=O)CCC2C(C(NC)=O)=C(NC(=O)CCC)SC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on methyl 2-butanamido-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Methyl 2-butanamido-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate (CAS No. 886958-61-8): A Comprehensive Overview

Methyl 2-butanamido-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate, identified by its CAS number 886958-61-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule features a complex structural framework that combines elements of thiophene and pyridine rings, integrated with amide and carbamate functional groups. The unique arrangement of these structural components imparts distinct chemical properties and biological activities, making it a valuable candidate for further investigation in medicinal chemistry.

The compound's molecular structure consists of a thiophene ring fused with a pyridine moiety, which is further functionalized with 2-butanamido and 3-(methylcarbamoyl) groups. The presence of these amide and carbamate functionalities suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. This structural design has garnered attention due to its potential to serve as a scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The thiophene-pyridine hybrid structure of methyl 2-butanamido-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate positions it as a promising candidate for further exploration in this context. Studies have indicated that such hybrid molecules often exhibit enhanced binding affinity and selectivity towards biological targets, which are essential characteristics for effective drug candidates.

The amide and carbamate groups in the compound's structure are particularly noteworthy for their ability to engage in hydrogen bonding interactions. These interactions are crucial for the design of drugs that require precise binding to biological targets. The flexibility provided by the butanamido moiety also allows for conformational adjustments that can optimize binding affinity. These features make methyl 2-butanamido-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate an intriguing candidate for further development in drug discovery programs.

Recent research has highlighted the potential of thiophene-pyridine hybrids in the development of antimicrobial and anticancer agents. The structural features of methyl 2-butanamido-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate, including its heterocyclic core and functional groups, align well with these therapeutic areas. For instance, studies have demonstrated that similar compounds can inhibit the growth of various bacterial strains by targeting essential metabolic pathways. Additionally, their ability to interact with DNA-binding proteins suggests potential applications in cancer therapy.

The synthesis of methyl 2-butanamido-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiophene-pyridine core through cyclization reactions, followed by functionalization with amide and carbamate groups. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

In conclusion, methyl 2-butanamido-3-(methylcarbamoyl)-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate (CAS No. 886958-61-8) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of heterocyclic chemistry continues to evolve，this compound is likely to play a significant role in the discovery of novel therapeutic agents.